2-[4-(3,3-Dimethyl-2-oxo-1-azetanyl)phenyl]acetonitrile

• IUPAC Name: 2-[4-(3,3-dimethyl-2-oxoazetidin-1-yl)phenyl]acetonitrile
• InChI: InChI=1S/C13H14N2O/c1-13(2)9-15(12(13)16)11-5-3-10(4-6-11)7-8-14/h3-6H,7,9H2,1-2H3
• InChI Key: NVFVZZNHSHUZLC-UHFFFAOYSA-N
• Canonical SMILES: CC1(CN(C1=O)C2=CC=C(C=C2)CC#N)C
• Molecular Formula: C13H14N2O
• Molecular Weight: 214.26 g/mol

Description

2-[4-(3,3-Dimethyl-2-oxo-1-azetanyl)phenyl]acetonitrile is an organic compound that belongs to the class of nitriles. It is a specialty product for proteomics research. The molecular formula is C13H14N2O and the molecular weight is 214.27.

Scientific Research Applications

Analytical Chemistry Applications

HPLC Mobile Phases : A study focused on the effect of organic solvent composition on the pH of buffered HPLC mobile phases, which is crucial for the analysis of various compounds, including those with complex structures like "2-[4-(3,3-Dimethyl-2-oxo-1-azetanyl)phenyl]acetonitrile" (Subirats, Rosés, & Bosch, 2007). This research helps in understanding how solvent composition affects analyte retention and could be relevant for developing methods to analyze similar compounds.

Chemical Control of Fertility

Contraceptive Research : Although specifics on "2-[4-(3,3-Dimethyl-2-oxo-1-azetanyl)phenyl]acetonitrile" were not found, related research includes the development of chemical contraceptives, highlighting the chemical innovation in fertility control (Nand, 1974). This demonstrates the potential for chemical compounds to impact medical research significantly.

Computational Chemistry

Study of Acylphloroglucinols : Computational studies on acylphloroglucinols, structurally complex compounds, offer insights into the conformational preferences and molecular properties that could relate to the study of "2-[4-(3,3-Dimethyl-2-oxo-1-azetanyl)phenyl]acetonitrile" (Mammino, 2019). This type of research can provide a foundation for understanding the physical and chemical behavior of similar compounds.

Analytical Method Development

Quality by Design Approach : The development of analytical methods, including for compounds like "2-[4-(3,3-Dimethyl-2-oxo-1-azetanyl)phenyl]acetonitrile", utilizes a quality by design approach to ensure precise quantification and analysis (Deepa, Reddy, & Satyanarayana, 2017). This research underscores the importance of rigorous method development in analytical chemistry.